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Compound of Interest

Compound Name: (R,R)-S63845

Cat. No.: B15557064 Get Quote

Technical Support Center: (R,R)-S63845
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and FAQs to address common

issues encountered when working with the selective MCL1 inhibitor, (R,R)-S63845, specifically

concerning its solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of (R,R)-S63845 in DMSO?

A1: The reported solubility of (R,R)-S63845 in DMSO varies across suppliers, but it is generally

high. For practical purposes, preparing stock solutions at concentrations up to 100 mg/mL is

feasible. It is crucial to use fresh, anhydrous DMSO, as absorbed moisture can significantly

reduce solubility.[1][2]

Q2: How should I prepare a stock solution of (R,R)-S63845 in DMSO?

A2: To prepare a stock solution, dissolve (R,R)-S63845 powder in fresh, anhydrous DMSO. To

aid dissolution, you can warm the solution at 37°C for 10-15 minutes and/or use an ultrasonic

bath.[1][3] Ensure the compound is fully dissolved before storage.

Q3: What are the recommended storage conditions for (R,R)-S63845 in DMSO?

A3: Stock solutions of (R,R)-S63845 in DMSO should be stored at -20°C or -80°C.[3][4][5]

Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles, which can
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degrade the compound.[5] When stored properly, the solution can be stable for several months

to a year.[3][4][5]

Q4: I observed precipitation when diluting my DMSO stock solution in aqueous media. What

should I do?

A4: This is a common issue with hydrophobic compounds. To minimize precipitation, it is

advisable to add the DMSO stock solution to pre-warmed (37°C) aqueous media while gently

vortexing.[6] Performing a serial dilution in the aqueous medium rather than a single large

dilution step can also help. The final concentration of DMSO in your cell culture should be kept

low (typically below 0.5%) to avoid solvent-related cytotoxicity.[7]

Solubility Data
The following table summarizes the reported solubility of (R,R)-S63845 in DMSO from various

sources.

Supplier/Source
Reported Solubility in
DMSO

Molar Concentration
(approx.)

APExBIO ≥41.45 mg/mL ≥50 mM

MedchemExpress 100 mg/mL 120.59 mM

Selleck Chemicals 100 mg/mL 120.58 mM

TargetMol 33.33 mg/mL 40.19 mM

Cayman Chemical 30 mg/mL 36.17 mM

Molecular Weight of (R,R)-S63845 is approximately 829.26 g/mol .

Experimental Protocols
Protocol for Preparing a 50 mM Stock Solution of (R,R)-S63845 in DMSO

Materials:

(R,R)-S63845 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Water bath or incubator at 37°C (optional)

Procedure:

Weighing: Accurately weigh the desired amount of (R,R)-S63845 powder in a sterile

microcentrifuge tube. For 1 mL of a 50 mM stock solution, you will need 41.46 mg.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the (R,R)-S63845 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, warm the tube at 37°C for 10-15 minutes.[3]

Alternatively, or in addition, place the tube in an ultrasonic bath for a few minutes to aid

dissolution.[1][4]

Visual Inspection: Visually inspect the solution to ensure that all solid particles have

dissolved and the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,

protected from light.[5][8]

Troubleshooting Guide
Issue 1: (R,R)-S63845 powder does not dissolve completely in DMSO.
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Question: I've added DMSO to my (R,R)-S63845 powder, but I can still see solid particles.

What should I do?

Answer:

Increase Temperature: Warm the solution at 37°C for 10-15 minutes. This often enhances

the solubility of compounds.[3]

Sonication: Use an ultrasonic bath to break up any clumps of powder and facilitate

dissolution.[1][4]

Check DMSO Quality: Ensure you are using anhydrous (dry) DMSO. DMSO is

hygroscopic and absorbed water can significantly decrease the solubility of hydrophobic

compounds.[1][2]

Concentration Check: Verify that you have not exceeded the maximum solubility of (R,R)-
S63845 in DMSO (see solubility table).

Issue 2: The (R,R)-S63845 stock solution in DMSO appears cloudy or has a precipitate after

storage.

Question: My previously clear stock solution of (R,R)-S63845 in DMSO is now cloudy after

being stored in the freezer. Is it degraded?

Answer: While degradation is a possibility over long periods, cloudiness upon removal from

the freezer is often due to the compound precipitating out at low temperatures.

Re-dissolve: Before use, warm the vial to room temperature and then briefly at 37°C.

Vortex well to ensure the compound is fully redissolved.

Storage Conditions: Ensure the stock solution is stored at a consistent -20°C or -80°C and

that the vial is tightly sealed to prevent moisture absorption. Avoid repeated freeze-thaw

cycles by making single-use aliquots.[5]

Issue 3: Upon dilution into aqueous cell culture media, a precipitate forms.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15557064?utm_src=pdf-body
https://www.apexbt.com/s63845.html
https://www.medchemexpress.com/S63845.html
https://www.targetmol.com/compound/s63845
https://www.medchemexpress.com/S63845.html
https://www.selleckchem.com/products/s63845-mcl1-inhibitor.html
https://www.benchchem.com/product/b15557064?utm_src=pdf-body
https://www.benchchem.com/product/b15557064?utm_src=pdf-body
https://www.benchchem.com/product/b15557064?utm_src=pdf-body
https://www.benchchem.com/product/b15557064?utm_src=pdf-body
https://www.medchemexpress.com/s-r-s63845.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question: When I add my (R,R)-S63845 DMSO stock to my cell culture media, the media

turns cloudy. How can I prevent this?

Answer: This "crashing out" is common for hydrophobic compounds dissolved in a polar

solvent like DMSO when diluted into an aqueous environment.

Pre-warm Media: Always add the compound to cell culture media that has been pre-

warmed to 37°C.[6]

Gentle Mixing: Add the DMSO stock dropwise to the media while gently vortexing or

swirling the tube. This gradual dilution can prevent immediate precipitation.[6]

Serial Dilution: Instead of a single large dilution, perform a serial dilution. For example,

make an intermediate dilution in a smaller volume of media before adding it to the final

volume.

Final DMSO Concentration: Keep the final concentration of DMSO in your experiment as

low as possible (ideally ≤ 0.5%) to minimize both precipitation and solvent toxicity to your

cells.[7]
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Caption: Experimental workflow for preparing a stock solution of (R,R)-S63845 in DMSO.
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Caption: Logical troubleshooting workflow for addressing precipitation issues with (R,R)-
S63845.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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